Cas no 1261595-72-5 (3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl
• CAS No: 1261595-72-5
• MF: C₁₅H₈F₈
• MW: 340.211252212524
• CID: 4994892
• Update Time: 2025-07-23

3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl

• Inchi： 1S/C15H8F8/c16-13(17)10-5-9(6-12(7-10)15(21,22)23)8-1-3-11(4-2-8)14(18,19)20/h1-7,13H
• InChI Key： UQNONHLWNPUWDH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)C=C(C=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl

Comprehensive Overview of 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl (CAS No. 1261595-72-5)

3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl (CAS No. 1261595-72-5) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in advanced material science and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl functional groups, exhibits remarkable chemical stability and lipophilicity, making it a valuable intermediate in the synthesis of high-performance materials and bioactive molecules.

The structural uniqueness of 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl lies in its polyfluorinated aromatic system, which enhances its resistance to metabolic degradation and improves its compatibility with hydrophobic environments. Researchers have explored its applications in liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and pharmaceutical scaffolds, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its CAS No. 1261595-72-5 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts.

Recent advancements in fluorine chemistry have highlighted the growing demand for fluorinated aromatic compounds like 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl. Industry trends indicate a surge in patents related to its use in electronic materials and drug discovery, aligning with the broader shift toward sustainable and high-efficiency technologies. Environmental considerations, such as the compound's low bioaccumulation potential and controlled degradation pathways, further bolster its appeal in green chemistry initiatives.

From a synthetic perspective, the preparation of 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl involves palladium-catalyzed cross-coupling reactions and selective fluorination techniques, which are areas of active research. Analytical methods like HPLC-MS and NMR spectroscopy are essential for verifying its purity and structural integrity, addressing the stringent quality requirements of end-users in the pharmaceutical and electronics sectors.

In conclusion, 3,4'-Bis(trifluoromethyl)-5-(difluoromethyl)biphenyl (CAS No. 1261595-72-5) represents a cutting-edge example of how fluorinated compounds are driving innovation across multiple industries. Its versatility, combined with rigorous safety and environmental profiles, positions it as a key player in the future of advanced materials and therapeutic development.